Cas no 1880102-00-0 (6-(3-Methylpiperidin-1-yl)pyrimidine-4-carboxylic acid)

• Product Name: 6-(3-Methylpiperidin-1-yl)pyrimidine-4-carboxylic acid
• CAS No: 1880102-00-0
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 5720208
• PubChem ID: 121205042
• Update Time: 2025-06-08

6-(3-Methylpiperidin-1-yl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• F1967-2196
• 6-(3-methylpiperidin-1-yl)pyrimidine-4-carboxylic acid
• 1880102-00-0
• AKOS026713564
• 6-(3-Methylpiperidin-1-yl)pyrimidine-4-carboxylic acid

• Inchi： 1S/C11H15N3O2/c1-8-3-2-4-14(6-8)10-5-9(11(15)16)12-7-13-10/h5,7-8H,2-4,6H2,1H3,(H,15,16)
• InChI Key： UEAJPCQLUTYZDU-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=NC=N1)N1CCCC(C)C1)=O

Computed Properties

• Exact Mass: 221.116426730g/mol
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.3Ų

Additional information on 6-(3-Methylpiperidin-1-yl)pyrimidine-4-carboxylic acid

Introduction to 6-(3-Methylpiperidin-1-yl)pyrimidine-4-carboxylic acid (CAS No. 1880102-00-0)

6-(3-Methylpiperidin-1-yl)pyrimidine-4-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1880102-00-0, has garnered attention due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates a pyrimidine core, which is a heterocyclic aromatic ring system commonly found in numerous biologically active molecules. The presence of a 3-methylpiperidin-1-yl side chain further enhances its chemical diversity, making it a valuable scaffold for medicinal chemists.

The pyrimidine moiety is particularly noteworthy in medicinal chemistry, as it is a fundamental component of many nucleoside analogs used in antiviral and anticancer therapies. For instance, compounds like acyclovir and azidothymidine (AZT) rely on the pyrimidine scaffold for their biological activity. The carboxylic acid functional group at the 4-position of the pyrimidine ring in 6-(3-Methylpiperidin-1-yl)pyrimidine-4-carboxylic acid introduces additional reactivity, allowing for further derivatization and modification to tailor its pharmacological properties.

Recent advancements in drug design have highlighted the importance of 3-methylpiperidin-1-yl substituents in enhancing the solubility and bioavailability of therapeutic agents. This particular side chain has been extensively studied for its ability to improve metabolic stability and binding affinity to biological targets. In the context of 6-(3-Methylpiperidin-1-yl)pyrimidine-4-carboxylic acid, the combination of these structural elements suggests a promising candidate for developing novel pharmaceuticals.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that derivatives of pyrimidine-based compounds are being explored for their efficacy against various diseases, including cancer and infectious disorders. The structural flexibility offered by the 3-methylpiperidin-1-yl group allows researchers to modulate key pharmacokinetic parameters, such as half-life and target specificity. This adaptability makes 6-(3-Methylpiperidin-1-yl)pyrimidine-4-carboxylic acid a versatile building block for synthesizing innovative drug candidates.

The synthesis of 6-(3-Methylpiperidin-1-yl)pyrimidine-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These techniques not only streamline the synthetic process but also enable the introduction of additional functional groups without compromising structural integrity.

In terms of biological activity, preliminary studies on 6-(3-Methylpiperidin-1-yl)pyrimidine-4-carboxylic acid have revealed intriguing properties that warrant further investigation. The compound exhibits moderate affinity for certain enzyme targets, suggesting its potential as an inhibitor or modulator in therapeutic contexts. Additionally, its interaction with biological membranes has been examined, revealing favorable pharmacokinetic profiles that could enhance drug delivery systems.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design, where computational modeling and high-throughput screening are employed to identify promising candidates. In this regard, 6-(3-Methylpiperidin-1-yl)pyrimidine-4-carboxylic acid serves as an excellent example of how rational molecular design can lead to the discovery of novel therapeutic agents. Its unique structural features make it an attractive candidate for further optimization through structure-guided approaches.

Future research directions may focus on exploring the compound's potential in combination therapies, where it could be paired with other agents to enhance therapeutic efficacy while minimizing side effects. The versatility of the 3-methylpiperidin-1-yl group allows for diverse chemical modifications, enabling researchers to fine-tune its pharmacological properties according to specific therapeutic needs.

Moreover, the environmental impact of synthesizing and utilizing such compounds is an important consideration in modern drug development. Efforts are being made to develop greener synthetic routes that reduce waste and energy consumption without compromising product quality. The adoption of sustainable practices in pharmaceutical manufacturing aligns with global efforts to promote environmental stewardship while advancing medical science.

In conclusion, 6-(3-Methylpiperidin-1-yl)pyrimidine-4-carboxylic acid (CAS No. 1880102-00-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of a pyrimidine core with a 3-methylpiperidin-1-yl side chain offers a versatile platform for developing novel drugs targeting various diseases. As research continues to uncover new applications for this compound, it is poised to play a crucial role in shaping the future of medicine.